Cas no 897457-19-1 (3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide)

• Product Name: 3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide
• CAS No: 897457-19-1
• MF: C₁₈H₁₅Cl₂N₃OS
• MW: 392.302200555801
• CID: 5481091
• Update Time: 2025-10-21

3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]benzamide
• Benzamide, 3-chloro-N-[2-[[5-(4-chlorophenyl)-1H-imidazol-2-yl]thio]ethyl]-
• 3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

• Inchi： 1S/C18H15Cl2N3OS/c19-14-6-4-12(5-7-14)16-11-22-18(23-16)25-9-8-21-17(24)13-2-1-3-15(20)10-13/h1-7,10-11H,8-9H2,(H,21,24)(H,22,23)
• InChI Key： FBOGWPVOWWAHRC-UHFFFAOYSA-N
• SMILES： C(NCCSC1NC(C2=CC=C(Cl)C=C2)=CN=1)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide

3-Chloro-N-(2-{5-(4-Chlorophenyl)-1H-Imidazol-2-Ylsulfanyl}Ethyl)Benzamide: A Comprehensive Overview

3-Chloro-N-(2-{5-(4-Chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No 897457-19-1) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound, characterized by its unique structure featuring a benzamide moiety and an imidazole ring, has garnered attention due to its promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of 3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide is notable for its functional groups, including the imidazole ring, which is known for its stability and ability to form hydrogen bonds. The presence of the 4-chlorophenyl group further enhances the compound's chemical reactivity and bioavailability. These structural features contribute to its potential as a drug candidate, particularly in the development of treatments for chronic diseases such as cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No 897457-19-1. Researchers have employed various methodologies, including coupling reactions and sulfur-based transformations, to optimize the production process. These methods not only improve yield but also ensure the compound's purity, which is critical for its application in preclinical studies.

The pharmacological activity of 3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide has been extensively studied. In vitro experiments have demonstrated its ability to inhibit key enzymes involved in disease progression, such as kinases and proteases. Additionally, animal studies have shown promising results in reducing inflammation and oxidative stress, further supporting its therapeutic potential.

One of the most exciting developments involving this compound is its potential application in targeted drug delivery systems. The imidazole ring and benzamide group provide opportunities for conjugation with targeting ligands, enhancing the compound's ability to reach specific tissues or cells. This innovation could significantly improve treatment efficacy while minimizing side effects.

In conclusion, 3-chloro-N-(2-{5-(4-chlorophenyl)-1H-imidazol-2-ylsulfanyl}ethyl)benzamide (CAS No 897457-19-1) represents a promising advancement in medicinal chemistry. Its unique structure, coupled with recent research findings, positions it as a valuable tool in the development of novel therapeutics. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs.